N-(1-Benzyl-3-pyrrolidinyl)-5-chloro-2-methoxy-4-methylaminobenzamide
Overview
Description
YM-08050 is a biochemical.
Properties
CAS No. |
73328-60-6 |
|---|---|
Molecular Formula |
C20H24ClN3O2 |
Molecular Weight |
373.9 g/mol |
IUPAC Name |
N-(1-benzylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide |
InChI |
InChI=1S/C20H24ClN3O2/c1-22-18-11-19(26-2)16(10-17(18)21)20(25)23-15-8-9-24(13-15)12-14-6-4-3-5-7-14/h3-7,10-11,15,22H,8-9,12-13H2,1-2H3,(H,23,25) |
InChI Key |
LEHPVQYYMXMDNK-HNNXBMFYSA-N |
SMILES |
CNC1=C(C=C(C(=C1)OC)C(=O)NC2CCN(C2)CC3=CC=CC=C3)Cl |
Canonical SMILES |
CNC1=C(C=C(C(=C1)OC)C(=O)NC2CCN(C2)CC3=CC=CC=C3)Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
N-(1-benzyl-3-pyrrolidinyl)-5-chloro-2-methoxy-4-methylaminobenzamide YM 08050 YM-08050 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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